Cas no 2171745-64-3 (1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide)
1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide
- 2171745-64-3
- 1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide
- EN300-1281514
-
- Inchi: 1S/C9H17N3O3/c1-15-5-3-11-6-8(13)12-4-2-7(12)9(10)14/h7,11H,2-6H2,1H3,(H2,10,14)
- InChI Key: XYEKOWMLOFEHSJ-UHFFFAOYSA-N
- SMILES: O=C(CNCCOC)N1CCC1C(N)=O
Computed Properties
- Exact Mass: 215.12699141g/mol
- Monoisotopic Mass: 215.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 84.7Ų
1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1281514-1.0g |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1281514-50mg |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 50mg |
$1008.0 | 2023-10-01 | ||
| Enamine | EN300-1281514-100mg |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 100mg |
$1056.0 | 2023-10-01 | ||
| Enamine | EN300-1281514-250mg |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 250mg |
$1104.0 | 2023-10-01 | ||
| Enamine | EN300-1281514-500mg |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 500mg |
$1152.0 | 2023-10-01 | ||
| Enamine | EN300-1281514-1000mg |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 1000mg |
$1200.0 | 2023-10-01 | ||
| Enamine | EN300-1281514-2500mg |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 2500mg |
$2351.0 | 2023-10-01 | ||
| Enamine | EN300-1281514-5000mg |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 5000mg |
$3479.0 | 2023-10-01 | ||
| Enamine | EN300-1281514-10000mg |
1-{2-[(2-methoxyethyl)amino]acetyl}azetidine-2-carboxamide |
2171745-64-3 | 10000mg |
$5159.0 | 2023-10-01 |
1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
Additional information on 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide
Recent Advances in the Study of 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide (CAS: 2171745-64-3)
The compound 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide (CAS: 2171745-64-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine-carboxamide scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its efficacy in preclinical models.
One of the key areas of investigation has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide exhibits selective inhibition of cyclooxygenase-2 (COX-2), with minimal effects on COX-1, suggesting its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The study utilized molecular docking simulations and in vitro enzymatic assays to validate its binding affinity and inhibitory activity.
Further research has explored the compound's application in neurodegenerative diseases. A collaborative study between academic and industrial researchers, published in ACS Chemical Neuroscience, reported that 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide can cross the blood-brain barrier and modulate glutamate receptor activity, which is implicated in conditions such as Alzheimer's disease and Parkinson's disease. The study employed advanced imaging techniques and behavioral assays in rodent models to demonstrate its neuroprotective effects.
In addition to its therapeutic potential, recent efforts have been directed toward improving the synthetic routes for 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide. A 2024 paper in Organic Process Research & Development outlined a scalable and cost-effective synthesis method, which reduces the number of steps and improves overall yield. This advancement is critical for facilitating future clinical development and large-scale production.
Despite these promising findings, challenges remain in the clinical translation of 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide. Ongoing studies are addressing its metabolic stability, potential drug-drug interactions, and long-term safety profile. Preliminary results from phase I clinical trials, expected in late 2024, will provide further insights into its pharmacokinetics and tolerability in humans.
In conclusion, 1-{2-(2-methoxyethyl)aminoacetyl}azetidine-2-carboxamide (CAS: 2171745-64-3) represents a compelling candidate for further development in multiple therapeutic areas. Its unique chemical structure and demonstrated biological activity underscore its potential as a versatile tool in drug discovery. Continued research and collaboration across academia and industry will be essential to fully realize its clinical benefits.
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